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Compound of Interest

Compound Name: BI-113823

Cat. No.: B10829614 Get Quote

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive, step-by-step procedures for the safe and compliant

disposal of BI-113823, a potent and selective bradykinin B1 receptor antagonist used in

preclinical research. Given that a specific Safety Data Sheet (SDS) with explicit disposal

instructions for BI-113823 is not readily available in the public domain, the following procedures

are based on established best practices for the disposal of novel or uncharacterized small

molecule inhibitors in a laboratory setting. It is imperative to treat BI-113823 as a potentially

hazardous chemical of unknown toxicity and to consult your institution's Environmental Health

and Safety (EHS) department for specific guidance.

Core Principle: Hazardous Waste Management
Under no circumstances should BI-113823 or any materials contaminated with it be disposed

of down the drain or in regular trash. All waste generated from the handling of this compound

must be managed through your institution's hazardous waste program.

Detailed Disposal Protocol
This protocol outlines the necessary steps for the safe segregation, containment, and disposal

of BI-113823 waste.

Step 1: Personal Protective Equipment (PPE)
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Before handling BI-113823 or its waste, always wear appropriate PPE to minimize exposure.

This includes, but is not limited to:

Safety goggles or a face shield

A lab coat

Chemically resistant gloves (double gloving is recommended)

Step 2: Waste Segregation and Collection
Proper segregation of waste at the point of generation is critical to ensure safe handling and

disposal.

Solid Waste:

Collect all contaminated solid materials in a designated, leak-proof, and clearly labeled

hazardous waste container.

This includes items such as:

Gloves

Weighing paper

Pipette tips

Tubes

Contaminated bench paper

Liquid Waste:

Dispose of any residual powder or unused stock solutions as liquid hazardous waste.

Collect all liquid waste containing BI-113823 in a designated, sealed, and compatible

hazardous waste container.

Do not mix BI-113823 waste with other incompatible waste streams.
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Sharps Waste:

If syringes and needles are used, dispose of them immediately in a designated sharps

container for hazardous chemical waste.

If the syringe contains any residual volume of the drug, it must be disposed of as

hazardous chemical waste in a specific bulk waste container, not a standard sharps

container. Do not recap needles.

Step 3: Labeling and Storage
Accurate and clear labeling is essential for regulatory compliance and the safety of waste

handlers.

Container Labeling:

Clearly label all waste containers with "Hazardous Waste."

Include the full chemical name: "BI-113823."

Note the solvent and approximate concentration if applicable.

Record the accumulation start date.

Provide the Principal Investigator's name and laboratory location.

On-Site Accumulation:

Store waste containers in a designated and secure Satellite Accumulation Area (SAA)

within the laboratory.

Ensure containers are kept tightly closed except when adding waste.

The SAA should have secondary containment to prevent spills.

Step 4: Arranging for Final Disposal
The final disposal of BI-113823 waste must be handled by trained professionals.
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Contact EHS: Follow your institution's specific procedures for requesting a chemical waste

pickup from the EHS department.

Provide Information: Furnish the EHS department with all available information about the

compound.

Approved Disposal Facility: The primary and recommended method for the disposal of

chemical waste is through an approved waste disposal plant.

Spill Response
In the event of a spill, treat it as a major incident due to the unknown hazard profile of the

compound.

Evacuate: Immediately evacuate the affected area.

Notify: Alert your supervisor and the institutional EHS department.

Follow Protocol: Adhere to your institution's specific procedures for hazardous chemical

spills.

Quantitative Data Summary
As specific quantitative data for the disposal of BI-113823 is not available, the following table

summarizes general handling and storage information for research chemicals of this nature.
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Parameter Guideline Source

Storage Temperature
Store in a cool, dry, and well-

ventilated place.

Hazard Classification

Treat as a potentially

hazardous chemical of

unknown toxicity.

Personal Protective Equipment

(PPE)

Lab coat, chemically resistant

gloves, and protective

eyewear.

Ventilation

Handle in a well-ventilated

area, preferably a chemical

fume hood.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of a novel

research chemical like BI-113823.
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Caption: Logical workflow for the safe disposal of BI-113823.
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To cite this document: BenchChem. [Essential Procedures for the Proper Disposal of BI-
113823]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829614#bi-113823-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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